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Cat. No.: B016111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Hydroxymelatonin is the primary and major metabolite of melatonin, a hormone centrally

involved in regulating circadian rhythms. The accurate quantification of 6-hydroxymelatonin in

plasma is crucial for pharmacokinetic studies, drug metabolism research, and understanding

the physiological and pathological processes related to melatonin signaling. This document

provides detailed application notes and protocols for the sample preparation of 6-
hydroxymelatonin in plasma for analysis by liquid chromatography-tandem mass

spectrometry (LC-MS/MS). The three most common sample preparation techniques are

covered: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase

Extraction (SPE).

Melatonin Metabolism
Melatonin is primarily metabolized in the liver by cytochrome P450 enzymes, predominantly

CYP1A2, to 6-hydroxymelatonin. This metabolite is then conjugated with sulfate to form 6-

sulfatoxymelatonin, which is excreted in the urine.
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Plasma Sample Precipitation Extraction & Reconstitution Analysis

200 µL Plasma Add 750 µL Acetonitrile Vortex 30s Incubate on ice 20 min Centrifuge 16,000 x g, 10 min, 4°C Transfer 800 µL Supernatant Evaporate to dryness Reconstitute in 100 µL Methanol Inject into LC-MS/MS

Plasma Sample Extraction Separation & Reconstitution Analysis

Plasma Sample Add Extraction Solvent (e.g., Ethyl Acetate) Vortex to mix Centrifuge to separate phases Collect Organic Layer Evaporate to dryness Reconstitute in Mobile Phase Inject into LC-MS/MS

SPE Cartridge Sample Processing Final Steps Analysis

Condition (Methanol) Equilibrate (Water) Load Plasma Sample Wash (e.g., 10% Methanol) Elute (e.g., 100% Methanol) Evaporate to dryness Reconstitute in Mobile Phase Inject into LC-MS/MS
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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